Cas no 104192-47-4 (1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI))

• Product Name: 1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
• CAS No: 104192-47-4
• MF: C₃₀H₄₄N₂O₄
• MW: 496.68136882782
• CID: 153766
• PubChem ID: 6372062
• Update Time: 2025-04-19

1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
• (NZ)-N-[(6Z)-1,6-bis(4-hexoxyphenyl)-6-hydroxyiminohexylidene]hydroxylamine
• BRN 5662210
• 1,6-Bis(4-(hexyloxy)phenyl)-1,6-hexanedione dioxime
• 1,6-Hexanedione, 1,6-bis(4-(hexyloxy)phenyl)-, dioxime
• 104192-47-4

• Inchi： 1S/C30H44N2O4/c1-3-5-7-11-23-35-27-19-15-25(16-20-27)29(31-33)13-9-10-14-30(32-34)26-17-21-28(22-18-26)36-24-12-8-6-4-2/h15-22,33-34H,3-14,23-24H2,1-2H3/b31-29-,32-30-
• InChI Key： ITWDOTQLTOQBMZ-SZDCHMHBSA-N
• SMILES： O(C1C=CC(=CC=1)/C(/CCCC/C(/C1C=CC(=CC=1)OCCCCCC)=N/O)=N\O)CCCCCC

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 496.33010789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 52.54
• LogP: 8.22200